Cas no 499770-64-8 (1,2,4-Oxadiazole-5-carboxylicacid)

• Product Name: 1,2,4-Oxadiazole-5-carboxylicacid
• CAS No: 499770-64-8
• MF: C₃H₂N₂O₃
• MW: 114.05958032608
• CID: 328596
• PubChem ID: 45076180
• Update Time: 2025-04-19

1,2,4-Oxadiazole-5-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-carboxylicacid
• 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID,97
• 1,2,4-Oxadiazole-5-carboxylic acid,97%
• 499770-64-8
• 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID
• 1,2,4-oxadiazole-5-carboxylic
• DTXSID50663124
• AB89754
• SCHEMBL493580

• Inchi： 1S/C3H2N2O3/c6-3(7)2-4-1-5-8-2/h1H,(H,6,7)
• InChI Key： DRGTZKJAWRYEDP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=N1

Computed Properties

• Exact Mass: 114.00700
• Monoisotopic Mass: 114.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 0

Experimental Properties

• Melting Point: 70.2℃
• PSA: 76.22000
• LogP: -0.23220

1,2,4-Oxadiazole-5-carboxylicacid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38